2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-(5-morpholin-4-yl-2-nitrophenyl)acetamide
• InChI: InChI=1S/C17H25N5O4/c1-19-4-6-20(7-5-19)13-17(23)18-15-12-14(2-3-16(15)22(24)25)21-8-10-26-11-9-21/h2-3,12H,4-11,13H2,1H3,(H,18,23)
• InChI Key: UCOFVGLFYVVPCH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=C(C=CC(=C2)N3CCOCC3)[N+](=O)[O-]
• Molecular Formula: C17H25N5O4
• Molecular Weight: 363.4 g/mol

Description

2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide is not fully understood, but it is believed to involve the binding of the compound to specific proteins in the body. This binding can lead to changes in protein function, which can have downstream effects on cellular signaling pathways and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide can have a variety of biochemical and physiological effects, depending on the specific proteins that it binds to. These effects can include changes in cellular signaling pathways, alterations in gene expression, and changes in cellular morphology and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide in lab experiments is its high selectivity for certain proteins, which can allow researchers to study the function of these proteins in a more targeted and specific way. However, 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide can also have limitations, such as its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research on 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide, including further studies of its mechanism of action, the development of new synthetic methods for the compound, and the exploration of its potential therapeutic applications. Additionally, 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide could be used as a tool for studying a wide range of cellular processes and physiological systems, making it an important area of focus for future research.
In conclusion, 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide is a chemical compound that has significant potential for use in scientific research. Its high selectivity for certain proteins, combined with its ability to alter cellular signaling pathways and other physiological processes, make it an important tool for studying the function of specific proteins in the body. While there are limitations to its use, the future looks bright for continued research and development of 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide.

Synthesis Methods

2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide can be synthesized using a multi-step process that involves the reaction of 4-methylpiperazine with 5-(4-morpholinyl)-2-nitrobenzoic acid, followed by the addition of acetic anhydride. The resulting compound is then purified using chromatography to obtain pure 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide.

Scientific Research Applications

2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the function of specific proteins in the body. 2-(4-methyl-1-piperazinyl)-N-[5-(4-morpholinyl)-2-nitrophenyl]acetamide has been shown to selectively bind to certain proteins, which can help researchers better understand how these proteins function and how they can be targeted for therapeutic purposes.